Cas no 2029583-61-5 (2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid
• CAS No: 2029583-61-5
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• CID: 5952083
• PubChem ID: 165490478
• Update Time: 2025-05-24

2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid
• 2029583-61-5
• EN300-1139378

• Inchi： 1S/C6H5F2NO2S/c1-3-4(12-2-9-3)6(7,8)5(10)11/h2H,1H3,(H,10,11)
• InChI Key： IHOMQOYTFZJQDE-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 193.00090590g/mol
• Monoisotopic Mass: 193.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4Ų

Additional information on 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid

2,2-Difluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic Acid

2,2-Difluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid is a compound with the CAS registry number 2029583-61-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a difluoro-substituted acetic acid moiety attached to a 4-methyl-1,3-thiazole ring. The combination of these structural elements imparts distinctive chemical properties and biological activities that make it a subject of interest for researchers and industry professionals alike.

The thiazole ring in this compound is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of bioactive molecules. The 4-methyl substitution on the thiazole ring further enhances the compound's reactivity and selectivity in different chemical environments. The presence of two fluorine atoms on the acetic acid group introduces additional electronic effects, such as increased lipophilicity and enhanced metabolic stability.

Recent studies have highlighted the potential of 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid as a precursor for the development of novel pharmaceutical agents. Its structure allows for easy modification at various positions, enabling the creation of derivatives with tailored biological activities. For instance, researchers have explored its use as a building block for designing antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. These applications are supported by findings from preclinical studies that demonstrate the compound's ability to inhibit key enzymes and pathways associated with various diseases.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Its ability to act as a pesticide or herbicide has been tested in controlled environments, with promising results indicating its potential to control agricultural pests without adverse effects on non-target organisms. The compound's stability under environmental conditions further enhances its suitability for agricultural applications.

The synthesis of 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by fluorination and acetylation steps to introduce the desired substituents. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety and sustainability. Studies have shown that it undergoes degradation under specific conditions, such as exposure to light or microbial activity. These findings are essential for developing strategies to minimize its environmental impact while maximizing its benefits.

In conclusion, 2,2-difluoro-2-(4-methyl-1,3-thiazol-5-yl)acetic acid represents a versatile molecule with diverse applications across multiple industries. Its unique structure and chemical properties make it a valuable tool for researchers seeking to develop innovative solutions in pharmacology and agriculture. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.